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Compound of Interest

Compound Name: Dimethyl hexadecanedioate

Cat. No.: B102918 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling

Dimethyl hexadecanedioate (CAS No. 19102-90-0). Due to a notable lack of specific

toxicological data for this compound, a cautious approach adhering to standard laboratory

safety practices is imperative. The following procedures are based on general chemical safety

principles and data from analogous long-chain aliphatic diesters.

Personal Protective Equipment (PPE)
Proper selection and use of PPE are the first line of defense against potential exposure.

Although not currently classified as a hazardous substance under the Globally Harmonized

System (GHS), taking precautions against potential skin, eye, and respiratory irritation is

crucial.[1]
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Protection Type Equipment Specification Justification & Use

Eye/Face Protection

Safety glasses with side-

shields (EN166 compliant) or

tightly fitting safety goggles.[1]

[2]

To prevent eye contact with

dust particles or splashes

which may cause irritation.[3]

[4]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).

Inspect before use and use

proper removal technique.[1]

To prevent skin contact, which

may cause irritation.[4]

Contaminated gloves should

be disposed of properly.[1]

Body Protection

Laboratory coat or a complete

suit protecting against

chemicals.[1]

To protect skin and personal

clothing from contamination.

The type of protective

equipment should be selected

based on the concentration

and amount of the substance

being handled.[1]

Respiratory Protection

Generally not required under

normal use with adequate

ventilation.[1]

If a risk assessment indicates

the potential for aerosol or dust

generation, an air-purifying

respirator with an appropriate

particulate filter may be

necessary.[1][5]

Operational Plan: Handling Procedures
Adherence to a strict operational protocol minimizes the risk of exposure and ensures the

integrity of the experiment.

Pre-Handling Preparations
Consult Safety Data Sheet (SDS): Always review the most current SDS for Dimethyl
hexadecanedioate before use.

Ensure Proper Ventilation: Work in a well-ventilated area, preferably within a chemical fume

hood, especially when handling powders to minimize inhalation of dust.[2]
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Assemble PPE: Don the appropriate PPE as outlined in the table above.

Prepare Workspace: Ensure the work area is clean and uncluttered. Have spill cleanup

materials readily available.

Handling the Compound
Weighing: If weighing the solid, do so in a fume hood or on a balance with a draft shield to

contain any dust.

Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Heating: If heating is required, be aware that this can increase the rate of vaporization and

potential for exposure. Use appropriate engineering controls.

Avoidance of Ignition Sources: Keep away from open flames, sparks, and hot surfaces as a

general precaution.[6]

Post-Handling Procedures
Decontamination: Clean the work area thoroughly after handling the compound.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[1]

Storage: Store Dimethyl hexadecanedioate in a tightly closed container in a dry, cool, and

well-ventilated place.[7]

Disposal Plan
Proper disposal of chemical waste is critical to ensure laboratory and environmental safety.

Waste Characterization: While not currently classified as hazardous waste, it is prudent to

handle the disposal with care.

Containerization: Collect waste Dimethyl hexadecanedioate and any contaminated

materials (e.g., gloves, weighing paper) in a clearly labeled, sealed container.

Disposal Route: Dispose of the chemical waste in accordance with all applicable federal,

state, and local regulations. Do not dispose of it with household garbage or allow it to reach
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the sewage system.[4] Consult with your institution's Environmental Health and Safety (EHS)

department for specific guidance.

Experimental Protocol: General Laboratory
Handling
The following is a generalized protocol for handling a solid chemical like Dimethyl
hexadecanedioate in a research setting.

Objective: To safely handle and prepare a solution of Dimethyl hexadecanedioate for

experimental use.

Materials:

Dimethyl hexadecanedioate

Appropriate solvent

Glassware (beaker, graduated cylinder)

Stir plate and stir bar

Spatula

Analytical balance

Personal Protective Equipment (as specified above)

Procedure:

1. Perform all operations within a certified chemical fume hood.

2. Don all required PPE.

3. Place a weigh boat on the analytical balance and tare.

4. Carefully weigh the desired amount of Dimethyl hexadecanedioate using a clean

spatula.
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5. Record the exact weight.

6. Transfer the weighed solid to a clean, dry beaker containing a stir bar.

7. Measure the required volume of solvent using a graduated cylinder.

8. Slowly add the solvent to the beaker containing the Dimethyl hexadecanedioate.

9. Place the beaker on a stir plate and stir until the solid is completely dissolved.

10. Once dissolved, the solution is ready for experimental use.

11. Proceed with post-handling and disposal procedures as outlined above.

Handling Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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